Cas no 959573-04-7 ((R)-Fmoc-4-amino-5-(4-tert-butoxyphenyl)pentanoic acid)

• Product Name: (R)-Fmoc-4-amino-5-(4-tert-butoxyphenyl)pentanoic acid
• CAS No: 959573-04-7
• MF: C₃₀H₃₃NO₅
• MW: 487.586728811264
• MDL: MFCD06410972
• CID: 4667688
• Update Time: 2025-06-28

(R)-Fmoc-4-amino-5-(4-tert-butoxyphenyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-5-[4-(tert-butoxy)phenyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
• Benzenepentanoic acid, 4-(1,1-dimethylethoxy)-γ-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (γR)-
• (R)-4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-(4-(tert-butoxy)phenyl)pentanoic acid
• (R)-Fmoc-4-amino-5-(4-tert-butoxyphenyl)pentanoic acid

• MDL： MFCD06410972
• Inchi： 1S/C30H33NO5/c1-30(2,3)36-22-15-12-20(13-16-22)18-21(14-17-28(32)33)31-29(34)35-19-27-25-10-6-4-8-23(25)24-9-5-7-11-26(24)27/h4-13,15-16,21,27H,14,17-19H2,1-3H3,(H,31,34)(H,32,33)/t21-/m1/s1
• InChI Key： AJWCIRXNJMVOMI-OAQYLSRUSA-N
• SMILES： C(O)(=O)CC[C@@H](NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CC1=CC=C(OC(C)(C)C)C=C1

Additional information on (R)-Fmoc-4-amino-5-(4-tert-butoxyphenyl)pentanoic acid

Introduction to (R)-Fmoc-4-amino-5-(4-tert-butoxyphenyl)pentanoic Acid (CAS No. 959573-04-7)

The compound (R)-Fmoc-4-amino-5-(4-tert-butoxyphenyl)pentanoic acid, identified by its CAS number 959573-04-7, is a specialized organic molecule with significant applications in the field of pharmaceutical chemistry and biotechnology. This compound belongs to the class of protected amino acids, featuring a unique structural configuration that makes it highly valuable in the synthesis of peptide-based drugs and other therapeutic agents. The presence of an Fmoc (fluorenylmethyloxycarbonyl) group at the amino terminus enhances its utility in solid-phase peptide synthesis (SPPS), a widely used technique in the production of complex peptides and proteins.

The molecular structure of (R)-Fmoc-4-amino-5-(4-tert-butoxyphenyl)pentanoic acid consists of a pentanoic acid backbone, modified with a 4-tert-butoxyphenyl side chain and an Fmoc protective group. This specific arrangement imparts both steric hindrance and electronic properties that are advantageous for various biochemical interactions. The 4-tert-butoxyphenyl moiety, in particular, contributes to the compound's solubility and stability, making it suitable for use in aqueous solutions and organic solvents alike.

In recent years, there has been growing interest in the development of chiral amino acids for pharmaceutical applications. The (R)-configuration of this compound is particularly significant because enantiomeric purity is often critical for the efficacy and safety of drug candidates. The (R)-isomer, as opposed to its (S)-counterpart, may exhibit different biological activities due to its distinct spatial arrangement. This has led to extensive research into optimizing synthetic routes to achieve high enantiomeric excess during production.

One of the most compelling aspects of (R)-Fmoc-4-amino-5-(4-tert-butoxyphenyl)pentanoic acid is its role in the synthesis of peptide mimetics. Peptide mimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability or susceptibility to enzymatic degradation. The Fmoc group allows for easy deprotection at the end of a synthesis cycle, facilitating the assembly of long peptide chains with high fidelity. This has made this compound a staple in research laboratories focused on developing novel therapeutic peptides.

Recent advancements in computational chemistry have also highlighted the potential of this compound in drug discovery. Molecular modeling studies have demonstrated that the unique structural features of (R)-Fmoc-4-amino-5-(4-tert-butoxyphenyl)pentanoic acid can be exploited to design molecules with enhanced binding affinity to target proteins. For instance, computational simulations have shown that derivatives of this compound may interact effectively with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. These findings underscore the importance of this compound as a building block for next-generation drug candidates.

The synthesis of (R)-Fmoc-4-amino-5-(4-tert-butoxyphenyl)pentanoic acid typically involves multi-step organic reactions, including stereoselective reduction and protection-deprotection strategies. The use of advanced catalytic systems has improved the efficiency and yield of these synthetic processes, making it more feasible to produce large quantities for industrial applications. Additionally, green chemistry principles have been increasingly applied to minimize waste and reduce environmental impact during production.

In clinical research, this compound has been utilized as an intermediate in the development of novel antibiotics and anti-inflammatory agents. Its ability to serve as a precursor for complex peptidomimetics has opened new avenues for treating infections caused by multidrug-resistant bacteria and chronic inflammatory conditions. Furthermore, preclinical studies have explored its potential role in modulating immune responses, suggesting that derivatives based on this structure could have therapeutic benefits in autoimmune diseases.

The growing demand for high-quality peptide-based therapeutics has driven innovation in synthetic methodologies for protected amino acids like (R)-Fmoc-4-amino-5-(4-tert-butoxyphenyl)pentanoic acid. Continuous-flow reactors and automated synthesis platforms have enabled researchers to streamline production processes while maintaining high levels of purity and enantiomeric excess. These technological advancements are crucial for meeting the increasing need for specialized building blocks in pharmaceutical manufacturing.

Future research directions may focus on expanding the library of derivatives based on this compound's core structure. By modifying substituents such as the 4-tert-butoxyphenyl group or introducing additional functional moieties, scientists can explore new biological activities and optimize pharmacokinetic properties. Such explorations could lead to breakthroughs in treating currently untreatable conditions by providing novel molecular entities with tailored therapeutic profiles.